Cas no 1346598-69-3 (2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4)

• Product Name: 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4
• CAS No: 1346598-69-3
• MF: C₁₅H₁₆BrNO
• MW: 306.197643280029
• CID: 4553837
• Update Time: 2025-06-30

2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4 Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Bromophenoxy)ethyl]-5-ethylpyridine-d4
• 4-[2-(5-Ethyl-2-pyridyl)ethoxy]-1-broMobenzene-d4
• 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4

• Inchi： 1S/C15H16BrNO/c1-2-12-3-6-14(17-11-12)9-10-18-15-7-4-13(16)5-8-15/h3-8,11H,2,9-10H2,1H3
• InChI Key： DOZJKXJBAFQCPO-UHFFFAOYSA-N
• SMILES： c1(CC)ccc(CCOc2ccc(Br)cc2)nc1

Additional information on 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4

2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4: A Comprehensive Overview

The compound 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4 (CAS No. 1346598-69-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an ethyl group and a bromophenoxy substituent. The presence of the deuterium atoms (d4) in the molecule adds another layer of complexity and functionality, making it a valuable tool in isotopic studies and advanced chemical research.

Recent studies have highlighted the importance of pyridine derivatives in the development of new materials, particularly in the field of organic electronics. The bromophenoxy group attached to the pyridine ring introduces electronic and steric effects that can significantly influence the compound's reactivity and stability. This makes 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4 a promising candidate for use in high-performance polymers, sensors, and optoelectronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the molecule. The use of deuterium labeling in the synthesis process not only aids in structural elucidation but also enhances the compound's stability under certain environmental conditions.

In terms of applications, 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4 has shown potential in drug discovery and development. Its unique electronic properties make it a suitable candidate for designing bioactive molecules with specific pharmacokinetic profiles. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in catalytic processes, particularly in asymmetric catalysis.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the bromophenoxy group significantly alters the electronic distribution across the pyridine ring, enhancing its ability to participate in π-interactions. This understanding has paved the way for novel applications in supramolecular chemistry and nanotechnology.

Furthermore, the incorporation of deuterium atoms into the molecule has opened new avenues for studying isotope effects on chemical reactions. Deuterium labeling can provide critical information about reaction mechanisms and energy transfer processes, making this compound an invaluable tool for fundamental research.

In conclusion, 2-2-(4-Bromophenoxy)ethyl-5-ethylpyridine-d4 (CAS No. 1346598-69-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations in materials science, drug development, and catalysis.